Cas no 59659-72-2 (silicotungstic acid 26-water)

• Product Name: silicotungstic acid 26-water
• CAS No: 59659-72-2
• MF: H₅₆O₆₆SiW₁₂
• MW: 3346.57050895691
• CID: 950441
• PubChem ID: 90473789
• Update Time: 2025-04-19

silicotungstic acid 26-water Chemical and Physical Properties

Names and Identifiers

• silicotungstic acid 26-water
• 12TUNGSTO(VI) SILICIC ACID 26-WATER
• DODECATUNGSTOSILISIC ACID 26-WATER
• TUNGSTOSILICIC ACID
• TUNGSTOSILICIC ACID 26-WATER

• Inchi： 1S/H4O4Si.26H2O.36O.12W/c1-5(2,3)4;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/h1-4H;26*1H2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;
• InChI Key： CINLIEAUYNHDEU-UHFFFAOYSA-N
• SMILES： [W]1(=O)(=O)O[W](=O)(=O)O[W](=O)(=O)O1.[W]1(=O)(=O)O[W](=O)(=O)O[W](=O)(=O)O1.[W]1(=O)(=O)O[W](=O)(=O)O[W](=O)(=O)O1.[W]1(=O)(=O)O[W](=O)(=O)O[W](=O)(=O)O1.[Si](O)(O)(O)O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 3347.49000
• Monoisotopic Mass: 3347.49069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 30
• Hydrogen Bond Acceptor Count: 66
• Heavy Atom Count: 79
• Rotatable Bond Count: 0
• Complexity: 364
• Covalently-Bonded Unit Count: 31
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 627Ų

Experimental Properties

• PSA: 841.34000
• LogP: -7.95260